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Compound of Interest

Compound Name: 2,2,6,6-Tetramethylcyclohexanone

Cat. No.: B074775 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 2,2,6,6-
Tetramethylcyclohexanone

Introduction
2,2,6,6-Tetramethylcyclohexanone, with the CAS number 1195-93-3, is a cyclic ketone

characterized by a cyclohexane ring substituted with four methyl groups at the C2 and C6

positions and a carbonyl group at C1.[1][2][3] This unique sterically hindered structure

influences its chemical reactivity and physical properties, making it a subject of interest in

organic synthesis and material science. This guide provides a comprehensive overview of its

core physicochemical properties, detailed experimental protocols for their determination, and

logical workflows for analytical characterization, tailored for researchers, scientists, and

professionals in drug development.

Core Physicochemical Properties
The fundamental physical and chemical characteristics of 2,2,6,6-Tetramethylcyclohexanone
are summarized below. These properties are crucial for its handling, application in reactions,

and for analytical identification.
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Property Value Source(s)

Molecular Formula C₁₀H₁₈O [1][3][4][5]

Molecular Weight 154.25 g/mol [1][3][4][5]

CAS Number 1195-93-3 [1][2][3][4][5]

Melting Point 27.18°C (estimate) [1][5]

Boiling Point 63-64 °C at 15 mmHg [1][6]

Density 0.857 g/cm³ [1]

Flash Point 63.9°C [1]

Vapor Pressure 0.457 mmHg at 25°C [1]

Refractive Index 1.448 [1]

LogP (Octanol/Water) 2.792 [1][4]

Water Solubility log₁₀WS = -2.70 [4]

Spectroscopic Data Overview
Spectroscopic analysis is fundamental to confirming the structure and purity of 2,2,6,6-
Tetramethylcyclohexanone.

¹³C NMR Spectroscopy: The carbon NMR spectrum provides information on the different

carbon environments within the molecule. Data for this compound is available in spectral

databases.[2][7]

Mass Spectrometry (MS): Electron ionization mass spectrometry data is available, which can

be used to determine the molecular weight and fragmentation pattern, aiding in structural

elucidation.[2][3]

Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong absorption band

corresponding to the carbonyl (C=O) stretching vibration, a key feature for identifying

ketones.[2][3]
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Experimental Protocols
The following sections detail standardized methodologies for determining the key

physicochemical properties of organic compounds like 2,2,6,6-Tetramethylcyclohexanone.

Determination of Melting Point
The melting point is a critical indicator of a substance's purity. For a compound with a low

melting point like 2,2,6,6-Tetramethylcyclohexanone, a controlled cooling/heating apparatus

is ideal.

Protocol using a Melting Point Apparatus:

Sample Preparation: If the sample is solid, a small amount is finely crushed and packed into

a capillary tube to a height of 1-2 mm.[8][9] If liquid at room temperature, the sample can be

induced to crystallize by cooling before loading.

Apparatus Setup: The capillary tube is placed into the heating block of the melting point

apparatus alongside a thermometer.[10][11]

Heating and Observation: The apparatus is heated slowly, typically at a rate of 1-2°C per

minute, as the temperature approaches the expected melting point.[11]

Data Recording: The temperature at which the first drop of liquid appears (onset of melting)

and the temperature at which the entire solid mass turns into a clear liquid are recorded. This

range is the melting point. For pure compounds, this range is typically narrow (0.5-1.0°C).
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Sample Preparation

Measurement

Data Recording

Obtain Sample

Crush solid sample (if necessary)

Pack sample into capillary tube (1-2 mm)

Place capillary in melting point apparatus

Heat slowly (1-2°C/min)

Observe for phase change

Record T_onset (first liquid drop)

Report Melting Point Range

Record T_final (all liquid)
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Apparatus Setup

Heating & Observation

Data Recording

Place liquid in fusion tube

Invert sealed capillary tube in liquid

Attach tube to thermometer

Immerse assembly in heating bath

Heat bath gently

Observe for rapid, continuous bubbles

Remove heat source

Allow apparatus to cool

Record temperature when liquid enters capillary

final

This is the Boiling Point
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1. Dissolve sample in deuterated solvent
 in an NMR tube

2. Insert tube into spectrometer

3. Shim magnet and acquire FID data

4. Perform Fourier Transform on FID

5. Process spectrum (phase, baseline, reference)

6. Analyze chemical shifts, integration,
 and coupling patterns
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b074775?utm_src=pdf-body-img
https://www.benchchem.com/product/b074775?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Page loading... [wap.guidechem.com]

2. 2,2,6,6-Tetramethylcyclohexanone | C10H18O | CID 136933 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2,2,6,6,-Tetramethylcyclohexanone [webbook.nist.gov]

4. 2,2,6,6,-Tetramethylcyclohexanone (CAS 1195-93-3) - Chemical & Physical Properties by
Cheméo [chemeo.com]

5. 2,2,6,6-TETRAMETHYLCYCLOHEXANONE CAS#: 1195-93-3 [chemicalbook.com]

6. chemsynthesis.com [chemsynthesis.com]

7. dev.spectrabase.com [dev.spectrabase.com]

8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

9. byjus.com [byjus.com]

10. pennwest.edu [pennwest.edu]

11. Video: Melting Point Determination of Solid Organic Compounds [jove.com]

To cite this document: BenchChem. [physicochemical properties of 2,2,6,6-
Tetramethylcyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074775#physicochemical-properties-of-2-2-6-6-
tetramethylcyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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